8-methoxy-3-nitro-2H-chromene

Catalog No.
S12347549
CAS No.
92210-59-8
M.F
C10H9NO4
M. Wt
207.18 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
8-methoxy-3-nitro-2H-chromene

Generic 3-nitro-2H-chromenes often exhibit poor diastereoselectivity and purification issues in chroman API synthesis. 8-Methoxy-3-nitro-2H-chromene (CAS 92210-59-8) provides a solution. Its 8-methoxy group tunes electrophilicity for high stereocontrol in oxa-Michael-Henry and cycloaddition reactions, delivering up to 87% yield. This building block streamlines the preparation of PTGS2 inhibitor precursors without chiral resolution, ensuring reproducible synthesis. Reliable supply from SMolecule with global shipping.

CAS Number

92210-59-8

Product Name

8-methoxy-3-nitro-2H-chromene

IUPAC Name

8-methoxy-3-nitro-2H-chromene

Molecular Formula

C10H9NO4

Molecular Weight

207.18 g/mol

InChI

InChI=1S/C10H9NO4/c1-14-9-4-2-3-7-5-8(11(12)13)6-15-10(7)9/h2-5H,6H2,1H3

InChI Key

URFBGIBCAXAJQM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1OCC(=C2)[N+](=O)[O-]

Synonyms

8-methoxy-3-nitro-2H-chromene, 8-methoxy-3-nitro-2H-1-benzopyran, 3-Nitro-8-methoxy-2H-chromene

Purity

≥95%

Package Size

100 mg, 250 mg, 500 mg, 1 g

8-Methoxy-3-nitro-2H-chromene (CAS 92210-59-8) is a highly functionalized benzopyran derivative characterized by its C3-nitro group and C8-methoxy substitution. In synthetic chemistry, it serves as a privileged Michael acceptor and dienophile, primarily utilized for the construction of complex chroman, dihydrocoumarin, and polycyclic heterocyclic systems via conjugate additions and cycloadditions. The presence of the electron-donating 8-methoxy group significantly alters the electronic environment of the C3-C4 double bond compared to unsubstituted analogs, enhancing both its thermal stability and its stereocontrol in asymmetric synthesis. For procurement professionals and synthetic chemists, this compound represents a premium building block when downstream applications require specific electronic tuning, predictable solid-state handling, and high-fidelity spectroscopic tracking during multi-step cascade reactions [1].

Research Fit

3-Nitrochromene scaffold

Versatile intermediate for nucleophilic additions, cycloadditions, and reductions

Bioactivity probe

Reported activity in cancer cell-line models and inflammation-related enzyme assays

Substituting 8-methoxy-3-nitro-2H-chromene with the unsubstituted 3-nitro-2H-chromene or halogenated analogs (e.g., 6-bromo-3-nitro-2H-chromene) fundamentally disrupts downstream synthetic workflows. The 8-methoxy group acts as an electron-donating moiety that directly modulates the electrophilicity of the C4 position, which is critical for controlling the reaction rate and diastereoselectivity in oxa-Michael-Henry reactions and 1,3-dipolar cycloadditions. Furthermore, the unsubstituted analog suffers from a significantly lower melting point, complicating bulk handling and purification, while electron-withdrawing substitutions can lead to over-reactivity and reduced stereoselectivity. Consequently, generic substitution compromises both the yield of the target chroman architecture and the reproducibility of the synthetic process [1].

Substitution Risk

8‑Methoxy group alters electronic density — reactivity in conjugate additions may differ from unsubstituted parent (CAS 92210‑53‑2).

Cytotoxicity profiles can vary by more than an order of magnitude with minor substituent changes; 8‑OMe-specific SAR may not transfer to other methoxy‑ or ethoxy‑substituted analogs.

Generic 3‑nitro‑2H‑chromenes are not direct replacements where the 8‑methoxy electronic/steric signature is required for the target reaction or assay response.

Thermal Stability and Solid-State Handling

The 8-methoxy substitution significantly alters the thermal properties of the chromene core compared to the unsubstituted baseline. 8-Methoxy-3-nitro-2H-chromene exhibits a melting point of 125.6-127.1 °C, whereas the unsubstituted 3-nitro-2H-chromene melts at 77.0-78.0 °C [1].

Evidence DimensionMelting Point
Target Compound Data125.6-127.1 °C
Comparator Or Baseline3-Nitro-2H-chromene (77.0-78.0 °C)
Quantified Difference~48 °C increase in melting point
ConditionsStandard atmospheric pressure, solid-state characterization

The significantly higher melting point ensures the compound remains a stable, free-flowing solid under broader storage and processing conditions, minimizing handling losses during industrial scale-up.

Cytotoxicity vs. etoposide
Head‑to‑head
8‑OMe‑3‑NO₂‑2‑(4‑Cl‑Ph)‑2H‑chromene IC₅₀ 0.2 μM (MCF‑7)
Etoposide IC₅₀ 7.2 μM (MCF‑7) 36× lower

Reported cell‑model response; supports breast‑cancer cell‑line endpoint review.

Derivative of CAS 92210‑59‑8; MCF‑7 adenocarcinoma line.

Cycloaddition Efficiency

In phosphine-catalyzed [3+2] cycloadditions with benzyl buta-2,3-dienoate, 8-methoxy-3-nitro-2H-chromene demonstrates high reactivity as a Michael acceptor. Extending the reaction time from 1 hour to 4.5 hours at room temperature increases the yield of the resulting tetrahydrocyclopenta[c]chromene from 70% to 87%, showcasing its robust conversion profile without significant degradation .

Evidence DimensionCycloaddition Yield
Target Compound Data87% yield at 4.5 hours
Comparator Or Baseline70% yield at 1.0 hour (baseline kinetic conversion)
Quantified Difference+17% yield improvement with extended reaction time
ConditionsRoom temperature, triphenylphosphine catalyst, reacting with benzyl buta-2,3-dienoate

High-yielding conversion in cycloadditions reduces the need for complex downstream purification, directly lowering the cost of synthesizing complex polycyclic libraries.

iNOS inhibition context
Cross‑study
Mouse BV2 microglia IC₅₀ 8.65 μM
Rat RINmF β‑cells IC₅₀ 40.2 μM 4.6× difference

Context‑dependent response; may support neuroinflammation model studies.

LPS‑ vs IL‑1β/IFNγ‑stimulated; BindingDB curated data.

Spectroscopic Tracking in Multi-Step Synthesis

For quality control and reaction monitoring, the 8-methoxy group provides a distinct and unambiguous spectroscopic handle. In 1H NMR (400 MHz, CDCl3), 8-methoxy-3-nitro-2H-chromene displays a sharp singlet at 3.90 ppm (integrating to 3H) and a distinct C4-proton singlet at 7.78 ppm, which are easily distinguishable from the complex multiplet overlaps seen in the aromatic region of unsubstituted 3-nitro-2H-chromenes [1].

Evidence Dimension1H NMR Signal Resolution
Target Compound DataDistinct 3H singlet at 3.90 ppm
Comparator Or BaselineUnsubstituted 3-nitro-2H-chromene (lacks methoxy handle, relies on overlapping aromatic signals)
Quantified DifferencePresence of an isolated, easily integrated aliphatic signal
Conditions400 MHz 1H NMR in CDCl3

An isolated spectroscopic handle allows for rapid, non-destructive reaction monitoring and purity assessment, which is critical for quality control in multi-step pharmaceutical intermediate manufacturing.

Synthetic yield
Data to verify
55% (8‑OMe) vs. 45% (parent)

Reported yield advantage under identical conjugate addition conditions.

Source not specified; confirm under your reaction parameters.

Chroman-Based API Synthesis

8-Methoxy-3-nitro-2H-chromene is the optimal precursor for constructing trans-3-nitro-4-substituted chromanes via asymmetric Michael additions. Its specific electronic profile ensures high diastereoselectivity when reacted with aldehydes or ketones, making it highly valuable for synthesizing chroman-core APIs without requiring extensive chiral resolution steps [2].

PTGS2 Inhibitors for Rheumatoid Arthritis

The compound serves as a direct building block for 8-methoxy-substituted bioactive molecules, which have been identified through molecular docking and network pharmacology as potent small-molecule inhibitors of PTGS2 (Prostaglandin G/H Synthase 2). Its structural integration into these scaffolds provides stable binding interactions critical for anti-rheumatic therapeutic development [1].

Polycyclic Heterocycle Construction via Cycloaddition

Due to its highly activated C3-C4 double bond, this compound is utilized in 1,3-dipolar cycloadditions and phosphine-catalyzed [3+2] cycloadditions to build complex architectures like tetrahydrocyclopenta[c]chromenes. The high yields (up to 87%) achieved with this specific methoxy-substituted precursor make it a preferred choice for library generation in drug discovery .

Application Fit Matrix

Application
Selection Property
Validation Focus
Cancer cell‑model studies
Cell‑model endpoint review
Cytotoxicity profile against MCF‑7 vs. etoposide comparator
Neuroinflammation iNOS model
Cell‑type‑dependent iNOS inhibition
BV2 microglia vs. RINmF β‑cell NO production response
3‑Nitrochromene library synthesis
Reaction yield under conjugate addition conditions
Yield improvement relative to unsubstituted parent

XLogP3

1.8

Hydrogen Bond Acceptor Count

4

Exact Mass

207.05315777 g/mol

Monoisotopic Mass

207.05315777 g/mol

Heavy Atom Count

15

Explore Compound Types